Dipotassium dodecyl phosphate

Specification

• CAS No.: 39322-78-6
• Molecular Formula: C12H25K2O4P
• Molecular Weight: 342.49 g/mol
• IUPAC Name: dipotassium;dodecyl phosphate
• Standard InChI: InChI=1S/C12H27O4P.2K/c1-2-3-4-5-6-7-8-9-10-11-12-16-17(13,14)15;;/h2-12H2,1H3,(H2,13,14,15);;/q;2*+1/p-2
• Standard InChI Key: GWTCIAGIKURVBJ-UHFFFAOYSA-L
• SMILES: CCCCCCCCCCCCOP(=O)([O-])[O-].[K+].[K+]
• Canonical SMILES: CCCCCCCCCCCCOP(=O)([O-])[O-].[K+].[K+]

Introduction

Dipotassium dodecyl phosphate is an inorganic compound with the chemical formula $\text{C}_{12}\text{H}_{25}\text{K}_2\text{O}_4\text{P}$
. It is classified as a phosphate ester and is known for its surfactant properties, making it useful in various industrial applications, including detergents, emulsifiers, and food additives. This compound is recognized for its ability to stabilize emulsions and enhance the solubility of other compounds in aqueous solutions.

Synthesis

Dipotassium dodecyl phosphate can be synthesized through the reaction of dodecyl alcohol with dipotassium hydrogen phosphate in the presence of an acid catalyst. The general reaction can be summarized as follows:

$$\text{Dodecyl Alcohol}+\text{Dipotassium Hydrogen Phosphate}\rightarrow \text{Dipotassium Dodecyl Phosphate}+\text{Water}$$

This synthesis method allows for the production of dipotassium dodecyl phosphate in high yields and purity.

Applications

Dipotassium dodecyl phosphate has a variety of applications across different industries:

Food Industry

• Emulsifier: Used to stabilize emulsions in food products such as dressings and sauces.

• Texturizing Agent: Improves the texture and mouthfeel of processed foods.

Pharmaceutical Industry

• Buffering Agent: Utilized in pharmaceutical formulations to maintain pH levels.

• Stabilizer: Helps stabilize active ingredients in liquid formulations.

Industrial Applications

• Detergents and Cleaners: Acts as a surfactant to enhance cleaning efficiency.

• Agriculture: Used as a dispersing agent in pesticide formulations.

Research Findings

Recent studies have explored the effectiveness and efficiency of dipotassium dodecyl phosphate in various applications:

Emulsion Stability

Research indicates that dipotassium dodecyl phosphate significantly enhances the stability of oil-in-water emulsions compared to other surfactants. This property is crucial for food products that require long shelf life without separation.

Protein Interaction in Dairy Products

A study examined the effects of dipotassium dodecyl phosphate on protein stability in dairy beverages. The addition of this compound resulted in improved solubility and stability of proteins, leading to better quality products with enhanced nutritional profiles.

Environmental Impact

Investigations into the environmental impact of dipotassium dodecyl phosphate suggest that it is biodegradable and poses minimal risk to aquatic ecosystems when used within recommended concentrations.